Cas no 1260933-41-2 (1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid)

• Product Name: 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid
• CAS No: 1260933-41-2
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5265803
• Update Time: 2025-06-13

1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid
• BBL005023
• STL081126
• 1-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-piperidinecarboxylic acid
• 1-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylicacid
• 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid

• Inchi： 1S/C19H20N4O3/c1-26-15-4-2-3-14(11-15)16-12-17-18(20-7-10-23(17)21-16)22-8-5-13(6-9-22)19(24)25/h2-4,7,10-13H,5-6,8-9H2,1H3,(H,24,25)
• InChI Key： SBPVHUOUYWWPBP-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C3=CC(C4C=CC=C(C=4)OC)=NN3C=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 497
• XLogP3: 2.1
• Topological Polar Surface Area: 80

Additional information on 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid

Introduction to 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic Acid (CAS No. 1260933-41-2)

1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1260933-41-2, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological relevance. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of molecular complexity, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid consists of a central piperidine ring linked to a pyrazole moiety, which is further substituted with a phenyl group carrying a methoxy substituent. This arrangement creates a diverse array of intermolecular interactions that could be exploited for therapeutic purposes. The compound's ability to engage with biological targets in novel ways makes it an attractive subject for medicinal chemists and biologists alike.

In recent years, there has been a surge in research focused on developing new therapeutic agents that can modulate complex biological pathways. The compound 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid has emerged as a key player in this landscape due to its structural features that suggest potential applications in treating various diseases. Its dual functionality, arising from the combination of the piperidine and pyrazole moieties, allows for multiple points of interaction with biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The pyrazole ring, in particular, is known for its ability to act as a hinge-binding motif in protein-ligand interactions. This feature has been leveraged in the design of numerous drugs that target enzymes and receptors involved in critical biological processes. The methoxyphenyl group further enhances the compound's pharmacological profile by introducing hydrophobic interactions and potential metabolic stability.

Recent studies have begun to explore the biological activity of 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid, with initial findings suggesting that it may exhibit properties relevant to neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural similarity to known antipsychotic and antidepressant drugs suggests that it may have therapeutic effects in these areas as well.

The synthesis of 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of modern techniques such as transition metal-catalyzed cross-coupling reactions has streamlined the synthetic pathway, allowing researchers to access this molecule more efficiently than ever before.

In conclusion, 1-[2-(3-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxylic acid (CAS No. 1260933-41-2) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery efforts aimed at treating neurological and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.